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Compound of Interest |

Compound Name: PD81723
CAS No.: 132861-87-1
Cat. No.: B161319
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information and a step-by-step operational plan for the safe disposal
of PD81723, a positive allosteric modulator of the adenosine Al receptor.

While a comprehensive, publicly available Safety Data Sheet (SDS) for PD81723 is not readily
accessible, product information from suppliers indicates that this material should be considered
hazardous.[1] It is imperative that users consult the complete SDS, typically provided by the
vendor upon purchase, before handling or disposing of this compound. In the absence of a
specific SDS, the following procedures, based on best practices for the disposal of potentially
hazardous research chemicals and analogous compounds, should be strictly followed.

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE) to minimize exposure risks.

Recommended PPE:
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o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves. It is important to inspect gloves for any signs of
damage before use.

» Skin Protection: A laboratory coat or a chemical-resistant apron to prevent skin contact.

» Respiratory Protection: If handling the compound outside of a certified chemical fume hood
or in an area with poor ventilation, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Protocol

The disposal of PD81723 must be managed through your institution's hazardous waste
program. Adherence to institutional and regulatory guidelines is mandatory.

o Consult Institutional Guidelines: Your first and most critical step is to contact your
organization's Environmental Health and Safety (EHS) department. They will provide specific
protocols tailored to your facility's waste management program and in compliance with local,
state, and federal regulations.[2]

o Waste Characterization: Treat PD81723 as a hazardous chemical waste. Do not dispose of it
in standard trash or down the sanitary sewer.

o Waste Segregation: To prevent potentially dangerous chemical reactions, do not mix
PD81723 waste with other waste streams unless explicitly authorized by your EHS
department.[3]

e Containerization:

o Use a dedicated, properly labeled, and leak-proof container for collecting PD81723 waste.
The container must be compatible with the chemical.

o Ensure the container is clearly labeled as "Hazardous Waste" and includes the full
chemical name: "(2-amino-4,5-dimethyl-3-thienyl)-[3-(trifluoromethyl)phenyl]-methanone"
and the CAS number: "132861-87-1".

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure area,
away from incompatible materials, until it is collected by your institution's hazardous waste
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personnel.

o Spill Management: In the event of a spill, evacuate the immediate area and alert your
colleagues. Wearing appropriate PPE, absorb the spill with an inert material such as
vermiculite or sand. Collect the contaminated absorbent material into a sealed container,
label it as hazardous waste, and dispose of it according to your institution's procedures.[3]
Report the spill to your EHS department.

o Final Disposal: The ultimate disposal of the hazardous waste will be managed by your
institution's certified hazardous waste contractor.

Quantitative Data

The following table summarizes the available quantitative data for PD81723.

Property Value Source
CAS Registry Number 132861-87-1 [1][4]
Molecular Formula C14H12FsNOS [1][5]
Molecular Weight 299.3 g/mol [1]
Purity >95% [1]
Solubility =10 mg/mL in ethanol and 1]
DMSO
Storage -20°C as a solid [1]

Experimental Protocols

Detailed experimental protocols for the specific chemical degradation or disposal of PD81723
are not publicly available. The disposal method will be determined by the capabilities of the
licensed hazardous waste disposal facility contracted by your institution.

PD81723 Disposal Workflow

The following diagram illustrates the logical workflow for the proper and safe disposal of
PD81723.
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PD81723 Disposal Workflow
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Caption: Logical workflow for the safe disposal of PD81723.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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